Cas no 1005785-69-2 (Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate)

• Product Name: Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate
• CAS No: 1005785-69-2
• MF: C₉H₉IN₄O₂
• MW: 332.097833395004
• CID: 1126989
• PubChem ID: 57386057
• Update Time: 2025-06-08

Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate
• WXLNAUSSFNNAEL-UHFFFAOYSA-N
• DB-209711
• SCHEMBL4026143
• SY354925
• 1005785-69-2
• ethyl(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate
• ETHYL (6-IODOIMIDAZO[1,2-B]PYRIDAZIN-2-YL)CARBAMATE
• N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamic acid ethyl ester
• DTXSID60725409
• MFCD22666190

• MDL： MFCD22666190
• Inchi： 1S/C9H9IN4O2/c1-2-16-9(15)12-7-5-14-8(11-7)4-3-6(10)13-14/h3-5H,2H2,1H3,(H,12,15)
• InChI Key： WXLNAUSSFNNAEL-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NC(=CN2N=1)NC(=O)OCC

Computed Properties

• Exact Mass: 331.97702g/mol
• Monoisotopic Mass: 331.97702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate

Comprehensive Overview of Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate (CAS No. 1005785-69-2)

Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate, with the CAS number 1005785-69-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of an iodo substituent at the 6-position and a carbamate group at the 2-position makes this molecule a valuable intermediate for synthesizing more complex structures.

Researchers and industry professionals often search for imidazo[1,2-b]pyridazine derivatives due to their potential in developing novel therapeutics. The iodo functional group in Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry. This adaptability aligns with the growing demand for small molecule inhibitors and kinase-targeting drugs, a hot topic in oncology and autoimmune disease research.

The compound’s CAS No. 1005785-69-2 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its unique scaffold has been explored for modulating protein-protein interactions, a cutting-edge area in drug development. Additionally, the carbamate moiety enhances its stability and bioavailability, making it a promising candidate for prodrug design—a trending focus in pharmaceutical formulation.

In agrochemical applications, Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate is investigated for its potential as a pesticide intermediate. The imidazo[1,2-b]pyridazine core is known to exhibit herbicidal and fungicidal properties, addressing the global need for sustainable crop protection solutions. With increasing interest in green chemistry, this compound’s role in developing environmentally friendly agrochemicals is a key area of exploration.

From a synthetic chemistry perspective, the compound’s iodo group offers a strategic handle for palladium-catalyzed reactions, which are central to fragment-based drug discovery. Its CAS No. 1005785-69-2 is often cited in patents and publications related to heterocyclic synthesis, underscoring its industrial importance. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as they are integral to virtual screening libraries.

Quality control and analytical profiling of Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. These methods align with the broader scientific community’s emphasis on data integrity and reproducible research, which are frequently discussed in academic and industrial forums.

In summary, Ethyl N-(6-iodoimidazo[1,2-b]pyridazin-2-yl)carbamate (CAS No. 1005785-69-2) is a multifaceted compound with significant implications in drug development, agrochemical innovation, and synthetic chemistry. Its structural features and reactivity profile make it a valuable asset in addressing contemporary challenges in life sciences and material engineering. As research continues to evolve, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.